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Compound of Interest

Compound Name:

Tert-butyl 4-[2-

(aminomethyl)phenyl]piperazine-1-

carboxylate

Cat. No.: B061593 Get Quote

Chemical Identity: tert-Butyl 4-[2-(aminomethyl)phenyl]piperazine-1-carboxylate

CAS Number: 174855-53-9

Molecular Formula: C₁₆H₂₅N₃O₂

Disclaimer: Comprehensive safety and toxicological data for CAS 174855-53-9 are not publicly

available. This guide is based on hazard information from structurally similar compounds and

established general safety protocols for handling research chemicals. All procedures should be

conducted with a thorough risk assessment by qualified personnel.

Section 1: Hazard Identification and Classification
While specific experimental data for tert-butyl 4-[2-(aminomethyl)phenyl]piperazine-1-
carboxylate is limited, GHS classifications for analogous chemical structures suggest a

potential for significant hazards. Researchers should handle this compound with the

assumption that it may possess the following characteristics until proven otherwise.

Inferred GHS Hazard Classification:
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Hazard Class Hazard Category GHS Code Hazard Statement

Acute Toxicity, Oral Category 4 H302 Harmful if swallowed

Skin

Corrosion/Irritation
Category 1B/2 H314/H315

Causes severe skin

burns and eye

damage / Causes skin

irritation

Serious Eye

Damage/Irritation
Category 1/2A H318/H319

Causes serious eye

damage / Causes

serious eye irritation

Specific Target Organ

Toxicity - Single

Exposure (Respiratory

Irritation)

Category 3 H335
May cause respiratory

irritation

Note: This classification is inferred from structurally related piperazine derivatives and should

be treated as provisional.

Section 2: Physical and Chemical Properties
Quantitative physical and chemical properties for CAS 174855-53-9 are not well-documented.

The table below contains predicted values and data from similar compounds.

Property Value Source

Molecular Weight 291.39 g/mol Calculated

Appearance Solid (predicted) Analogous Compounds

Boiling Point ~433.6 ± 45.0 °C Predicted

Density ~1.084 ± 0.06 g/cm³ Predicted

pKa ~10.57 ± 0.10 Predicted
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Section 3: Exposure Controls and Personal
Protection
Given the potential for skin and eye irritation, as well as respiratory effects, stringent exposure

controls and appropriate personal protective equipment (PPE) are mandatory.

Engineering Controls:

Work with this compound must be performed in a certified chemical fume hood to minimize

inhalation exposure.

Ensure eyewash stations and safety showers are readily accessible in the immediate work

area.

Personal Protective Equipment (PPE):

Protection Type Specification

Eye/Face Protection Chemical safety goggles and a face shield.

Skin Protection
Chemical-resistant gloves (Nitrile or Neoprene

recommended). A flame-retardant lab coat.

Respiratory Protection

A NIOSH-approved respirator with an

appropriate cartridge for organic

vapors/particulates should be used if handling

large quantities or if there is a risk of

aerosolization outside of a fume hood.

Section 4: Safe Handling and Storage
Adherence to standard laboratory safety protocols is crucial for minimizing risk.

Handling:

Avoid creating dust. Handle as a solid powder in a well-ventilated area, preferably a fume

hood.
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Do not breathe dust or vapors.

Avoid contact with skin, eyes, and clothing.

Wash hands thoroughly after handling.

Storage:

Store in a tightly sealed, properly labeled container.

Keep in a cool, dry, and well-ventilated area.

Store away from incompatible materials such as strong oxidizing agents.

Section 5: Experimental Safety Protocols
The following are summaries of standard OECD (Organisation for Economic Co-operation and

Development) test guidelines used to assess the hazards inferred for this compound. These

protocols provide a framework for the type of experiments required to generate definitive safety

data.

OECD 404: Acute Dermal Irritation/Corrosion

Purpose: To determine the potential of a substance to cause reversible (irritation) or

irreversible (corrosion) skin damage.[1][2][3][4][5]

Methodology:

A small amount of the test substance (0.5g for a solid) is applied to a shaved patch of skin

on a test animal (typically an albino rabbit).[5]

The application site is covered with a semi-occlusive dressing for a 4-hour exposure

period.[4]

After exposure, the substance is removed, and the skin is observed for signs of erythema

(redness) and edema (swelling) at intervals of 1, 24, 48, and 72 hours.[4]
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Lesions are scored based on a standardized grading system to classify the substance.

The observation period can extend up to 14 days to assess the reversibility of the effects.

[5]

OECD 405: Acute Eye Irritation/Corrosion

Purpose: To assess the potential of a substance to cause damage to the eye upon a single

application.[6][7][8][9]

Methodology:

A single dose of the test substance is applied to the conjunctival sac of one eye of an

experimental animal (albino rabbit). The other eye remains untreated and serves as a

control.[9]

The eyes are examined at 1, 24, 48, and 72 hours after application.[8]

The degree of irritation is evaluated by scoring lesions of the cornea, iris, and conjunctiva.

The duration of the study is typically sufficient to evaluate the reversibility of any observed

effects, potentially extending up to 21 days.[8][9]

OECD 402: Acute Dermal Toxicity

Purpose: To evaluate the health hazards likely to arise from a short-term dermal exposure to

a substance.[10][11][12]

Methodology:

The substance is applied to a shaved area of skin (approximately 10% of the body

surface) of a test animal (rat, rabbit, or guinea pig) and held in contact for 24 hours.[13]

A stepwise procedure is used where groups of animals are exposed to fixed doses.

Animals are observed for signs of toxicity and mortality for at least 14 days.[13]

The results help classify the substance's acute dermal toxicity and can be used to

determine an LD50 value.[13]
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Section 6: Visualizations
The following diagrams illustrate key logical workflows and relationships relevant to the safe

handling and assessment of this chemical.

Chemical Handling Workflow

Obtain Safety Data Sheet (SDS)
(or infer hazards from analogs)

Conduct Risk Assessment

Select Appropriate PPE
(Goggles, Gloves, Lab Coat)

Work in Chemical Fume Hood

Handle with Care
(Avoid dust/inhalation)

Segregate & Dispose of Waste Properly

Decontaminate Work Area
& Wash Hands

Click to download full resolution via product page
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Caption: A standard workflow for safely handling potentially hazardous research chemicals.

Personal Protective Equipment (PPE) Selection Logic

Hazard Identified? Inhalation
Hazard?

Yes Skin Contact
Hazard?No

Use Respirator
& Fume HoodYes

Eye Contact
Hazard?No

Wear Chemical
Resistant Gloves

Yes

Wear Safety Goggles
& Face Shield

Yes
Proceed with

Caution

NoWear Lab Coat

Click to download full resolution via product page

Caption: Decision logic for selecting appropriate PPE based on identified hazards.
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Toxicity Testing Pathway (OECD Guidelines)

New Chemical
(CAS 174855-53-9)

In Vitro / SAR Analysis
(Predictive Assessment)

OECD 404:
Dermal Irritation Test

If irritation predicted

OECD 405:
Eye Irritation Test

If not corrosive

OECD 402:
Dermal Toxicity Test

Hazard Classification
& Labeling

Click to download full resolution via product page

Caption: A simplified pathway for assessing chemical hazards using OECD guidelines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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